Cas no 946304-24-1 (4-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine)

• Product Name: 4-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine
• CAS No: 946304-24-1
• MF: C₁₇H₁₉N₅O
• MW: 309.365662813187
• CID: 5939376
• PubChem ID: 17017326
• Update Time: 2025-05-24

4-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine
• 4-[1-(2,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
• AKOS002327697
• 946304-24-1
• 1-(2,5-dimethylphenyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine
• F2201-0081
• 4-(1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)morpholine
• 4-[1-(2,5-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]MORPHOLINE
• HMS3535F08
• BRD-K66687235-001-01-5

• Inchi： 1S/C17H19N5O/c1-12-3-4-13(2)15(9-12)22-17-14(10-20-22)16(18-11-19-17)21-5-7-23-8-6-21/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： MIWXUSJLYZYYPD-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC=NC3N(C4=CC(C)=CC=C4C)N=CC=32)C1

Computed Properties

• Exact Mass: 309.15896025g/mol
• Monoisotopic Mass: 309.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.1Ų

Additional information on 4-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine

Recent Advances in the Study of 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine (CAS: 946304-24-1)

The compound 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine (CAS: 946304-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[3,4-d]pyrimidine core and morpholine substituent, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinase targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine exhibits high selectivity for certain protein kinases involved in cancer cell proliferation and survival. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing a structural basis for further optimization. These findings have opened new avenues for the development of targeted therapies in oncology.

In addition to its kinase inhibitory properties, recent work has explored the compound's potential as an anti-inflammatory agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine effectively modulates key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. The researchers employed a combination of in vitro assays and animal models to validate these effects, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been a focus of recent research. A 2024 publication in Drug Metabolism and Disposition highlighted the compound's favorable absorption and distribution profiles, along with its metabolic stability in human liver microsomes. These properties make it a promising candidate for further clinical development. However, challenges remain in optimizing its solubility and bioavailability, which are currently being addressed through structural modifications and formulation strategies.

Emerging data from collaborative efforts between academic institutions and pharmaceutical companies indicate that 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine may have broader applications beyond its initial targets. For instance, preliminary studies suggest potential activity against viral proteases, positioning it as a candidate for antiviral drug development. These findings underscore the versatility of this compound and the need for continued investigation into its therapeutic potential.

In conclusion, recent research on 4-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine (CAS: 946304-24-1) has significantly advanced our understanding of its biological activities and therapeutic potential. Its dual role as a kinase inhibitor and anti-inflammatory agent, combined with favorable pharmacokinetic properties, makes it a compelling subject for further study. Future research should focus on addressing remaining challenges in drug development and exploring its efficacy in clinical settings.